3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

• IUPAC Name: 3,5-dibromo-1-(cyclohexylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C9H13Br2N3/c10-8-12-9(11)14(13-8)6-7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key: WNUMITLTDBSELP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C(=NC(=N2)Br)Br
• Molecular Formula: C9H13Br2N3
• Molecular Weight: 323.03 g/mol

Description

3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole, also referred to as DBCHMT, is a synthetic compound that has been used in a variety of scientific research applications. DBCHMT has been studied for its potential biochemical and physiological effects, and has been found to have a number of advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis Methods The synthesis of dibromo-triazoles, such as 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole, involves halogenation reactions of triazoles with brominating agents. For instance, 3,5-Dibromo-4H-1,2,4-triazole can be synthesized from 1H-1,2,4-triazole using bromine or N-bromosuccinimide. The products, including amino derivatives, serve as important functional materials due to their high biological activity and systemic nature. These compounds are characterized using techniques such as 1H-NMR, 13C-NMR, infrared (IR), LC-MS, XRD, and elementary analysis, confirming their structures and the presence of isomers (Yu et al., 2014).

Chemical Reactions 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole participates in various chemical reactions, leading to the formation of novel compounds. For example, reactions with NH-azoles can yield 5-azolylmethyl-2-bromo-5,6-dihydrothiazolo[3,2-b]-1,2,4-triazoles, demonstrating the versatility of dibromo-triazoles in synthesizing complex heterocyclic compounds. The structures of the reaction products depend on the substitution rates of leaving groups, highlighting the compound's reactivity and potential for further chemical modification (Khaliullin et al., 2014).

Heterocyclic Compounds Synthesis Dibromo-triazoles are foundational in synthesizing a broad array of heterocyclic compounds with applications in medicine, pesticides, and energetic materials. The introduction of halogen atoms and amino groups into the triazole ring yields important intermediates for further modifications. Such compounds, characterized by IR, EI-MS, ESI-MS, 1H and13C-NMR techniques, form the basis for developing various industrial and pharmaceutical agents, highlighting the chemical's importance in synthetic organic chemistry (Wang et al., 2020).